[4-[(Z)-2-Cyano-3-[(2-methylcyclohexyl)amino]-3-oxoprop-1-enyl]-2-methoxyphenyl] 4-methylbenzenesulfonate

• IUPAC Name: [4-[(Z)-2-cyano-3-[(2-methylcyclohexyl)amino]-3-oxoprop-1-enyl]-2-methoxyphenyl] 4-methylbenzenesulfonate
• InChI: InChI=1S/C25H28N2O5S/c1-17-8-11-21(12-9-17)33(29,30)32-23-13-10-19(15-24(23)31-3)14-20(16-26)25(28)27-22-7-5-4-6-18(22)2/h8-15,18,22H,4-7H2,1-3H3,(H,27,28)/b20-14-
• InChI Key: ZWLSFUDMZGAPGI-ZHZULCJRSA-N
• Canonical SMILES: CC1CCCCC1NC(=O)C(=CC2=CC(=C(C=C2)OS(=O)(=O)C3=CC=C(C=C3)C)OC)C#N
• Isomeric SMILES: CC1CCCCC1NC(=O)/C(=C\C2=CC(=C(C=C2)OS(=O)(=O)C3=CC=C(C=C3)C)OC)/C#N
• Molecular Formula: C25H28N2O5S
• Molecular Weight: 468.6 g/mol

Description

[4-[(Z)-2-Cyano-3-[(2-methylcyclohexyl)amino]-3-oxoprop-1-enyl]-2-methoxyphenyl] 4-methylbenzenesulfonate is a useful research compound. Its molecular formula is C25H28N2O5S and its molecular weight is 468.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Aminocyclitol Derivatives

Aminocyclitols, which share a resemblance in structural complexity with the specified compound, have been synthesized and characterized for their biological activities. For instance, the study on the synthesis of N-tosyl bromo-aminocyclitol derivatives highlights the potential biological activity of such compounds. These compounds are derived from cyclohexadiene and involve complex synthesis processes, including palladium-catalyzed reactions, hydrolysis, and bromination steps (Kurbanoğlu, 2016).

Antimicrobial Activity of Quinazolinone Derivatives

Research on novel quinazolinone derivatives, which are structurally complex like the specified compound, demonstrates the synthesis and evaluation of antimicrobial activity. These compounds are synthesized through reactions with various amines and have shown potential in antimicrobial applications (Habib, Hassan, & El‐Mekabaty, 2013).

Photodynamic Therapy Applications

Compounds with complex structures, including those with benzenesulfonamide groups, have been evaluated for their photophysical and photochemical properties for photodynamic therapy applications. A study on zinc phthalocyanine derivatives substituted with new benzenesulfonamide groups demonstrates high singlet oxygen quantum yield, indicating potential for cancer treatment in photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Synthetic Methodologies and Chemical Transformations

Research on synthetic methodologies for creating complex molecules often involves the use of sulfonate esters, which are key functional groups in the specified compound. Studies on the synthesis of various derivatives based on ring closure and reactions of sulfonated compounds contribute to the development of new synthetic routes and potential applications in medicinal chemistry (Kobayashi et al., 2006).